2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride

• IUPAC Name: 2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride
• InChI: InChI=1S/C12H13F3N2O.ClH/c13-9-4-3-8(10(14)11(9)15)12(18)17-7-2-1-5-16-6-7;/h3-4,7,16H,1-2,5-6H2,(H,17,18);1H
• InChI Key: MAXQNCNOFIKQSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NC(=O)C2=C(C(=C(C=C2)F)F)F.Cl
• Molecular Formula: C12H14ClF3N2O
• Molecular Weight: 294.70 g/mol

Description

2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been studied extensively for its mechanism of action and biochemical effects.

Mechanism of Action

The mechanism of action of 2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, this compound reduces the production of prostaglandins and thus reduces inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, this compound has been found to have other biochemical and physiological effects. It has been shown to have antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride in lab experiments is its specificity for COX-2 inhibition. This makes it a useful tool for studying the role of COX-2 in inflammation and other processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research involving 2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to determine the effectiveness of this compound in these conditions. Another area of interest is the development of more specific COX-2 inhibitors based on the structure of this compound. This could lead to the development of more effective anti-inflammatory drugs with fewer side effects.

Synthesis Methods

The synthesis of 2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride involves the reaction of piperidine with 2,3,4-trifluorobenzoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt.

Scientific Research Applications

2,3,4-trifluoro-N-piperidin-3-ylbenzamide;hydrochloride has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.